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The table below summarizes toxicity data from a 2025 study on the European red mite (Panonychus ulmi), a

major agricultural pest. The LC50 (Lethal Concentration to 50% of the population) and Relative Toxicity

values allow for a direct comparison of efficacy. A lower LC50 indicates a more potent chemical [1].

Acaricide LC50 (ppm) Relative Toxicity
Cyenopyrafen 100.35 74.68
Fenazaquin 130.22 57.00
Etoxazole 203.25 36.57
Spiromesifen 205.11 36.20
Propargite 626.47 11.86
Propargite + Hexythiazox 629.65 11.80
Horticultural Mineral Oil (HMO) 7434.42 -
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Source: Research Article (2025), Comparative toxicity and dose-mortality analysis of acaricides... [1]

The order of toxicity based on LC50 values is: Cyenopyrafen > Fenazaquin > Etoxazole > Spiromesifen >

Hexythiazox > Propargite > Propargite + Hexythiazox > HMO [1].

Experimental Protocol for Toxicity Data

The quantitative data in the table above was generated using a standardized bioassay method. Here is the

detailed experimental protocol from the cited research [1]:

¢ Objective: To determine the comparative toxicity and LC50 values of various acaricides against the
motile stages of Panonychus ulmi.

e Test Organism: European red mite (Panonychus ulmi), collected from infested apple orchards.

e Bioassay Method: The leaf-dip bioassay method was employed.

o Preparation: Apple leaf discs of a standard size were cut and placed in Petri dishes containing
agar-agar to maintain turgidity.

o Treatment: The leaf discs were dipped in different concentrations of the prepared acaricidal
solutions for 30 seconds. A control set was dipped in distilled water.

o Exposure: After air-drying, the leaf discs were infested with adult mites (approximately 15-20
per disc).

o Incubation & Assessment: The treated discs were maintained under controlled laboratory
conditions (25+2°C, 65+5% RH). Mortality observations were recorded after 48 hours. A mite
was considered dead if it showed no movement when prodged gently with a fine hair brush.

o Data Analysis: Mortality data was corrected using Abbott's formula. The Probit analysis method, as
detailed by Finney (1971), was used to calculate the LC50 values, fiducial limits, and other statistical
parameters [1].

Neurotoxicity Profile of Propargite

Beyond its efficacy on target pests, a 2025 study identified propargite as one of ten pesticides directly toxic

to neurons critical in Parkinson's disease. The research used a novel paradigm [2]:

e Cell Model: Dopaminergic neurons were derived from human induced pluripotent stem cells (iPSCs)
of Parkinson's patients, providing a highly relevant human model.

¢ Finding: Propargite was identified as directly toxic to these neurons. The study further found that co-
exposure to pesticides commonly used in combination (e.g., in cotton farming) could produce greater
toxicity than any single pesticide alone [2].
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This relationship between agricultural use and neuronal impact can be visualized in the following pathway:
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Key Considerations for Researchers

When evaluating propargite against other acaricides, consider these broader scientific and regulatory

contexts:

e The Real-World Mixture Challenge: Regulatory toxicity assessments typically evaluate single
chemicals. However, a growing body of science shows that pesticide mixtures in the environment can
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lead to synergistic effects, where the combined toxicity is greater than the sum of individual parts
[3]. This is a critical consideration for environmental and human health risk assessments.

e Atmospheric Transport: Pesticides are not confined to their application area. Recent studies confirm
they can travel long distances via the atmosphere and contaminate non-agricultural streams in
protected areas, acting as a stressor on sensitive aquatic insect populations [4].

¢ Regulatory Status: The U.S. EPA maintains a database of toxicity values and benchmarks (e.g.,
Regional Screening Levels, Aquatic Life Benchmarks) that are regularly updated. For the most
current regulatory toxicity profiles, consulting these official resources is essential [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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